Cas no 2738376-73-1 (Vapendavir-d5)

Vapendavir-d5 is a deuterated analog of vapendavir, a potent antiviral compound targeting enteroviruses, including rhinoviruses. The incorporation of five deuterium atoms enhances metabolic stability, potentially prolonging its half-life and improving pharmacokinetic profiles in preclinical studies. This modification retains the parent compound's selective inhibition of viral capsid function, which disrupts viral uncoating and replication. Vapendavir-d5 is primarily utilized as an internal standard in quantitative LC-MS/MS analyses due to its isotopic purity and structural similarity to vapendavir, ensuring accurate and reproducible measurements in pharmacokinetic and metabolic studies. Its application supports research in antiviral drug development and mechanistic investigations of enterovirus inhibition.

Vapendavir-d5 structure

Product Name:Vapendavir-d5

CAS No:2738376-73-1

MF:C₂₁H₂₁D₅N₄O₃

MW:387.49

CID:5078320

Update Time:2025-11-01

Vapendavir-d5 Chemical and Physical Properties

Names and Identifiers

- Vapendavir-d5
- Inchi： 1S/C21H26N4O3/c1-3-26-21-18-6-5-17(14-19(18)28-24-21)27-13-10-16-8-11-25(12-9-16)20-7-4-15(2)22-23-20/h4-7,14,16H,3,8-13H2,1-2H3/i1D3,3D2
- InChI Key： DKSVBVKHUICELN-WNWXXORZSA-N
- SMILES： C1C=C(N=NC=1C)N1CCC(CCOC2=CC3=C(C=C2)C(=NO3)OC([2H])(C([2H])([2H])[2H])[2H])CC1

Vapendavir-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01XHU7-1mg	Vapendavir-d5	2738376-73-1	≥99% deuterated forms (d1-d5)	1mg	$292.00	2024-05-07
1PlusChem	1P01XHU7-5mg	Vapendavir-d5	2738376-73-1	≥99% deuterated forms (d1-d5)	5mg	$1209.00	2024-05-07
MedChemExpress	HY-106254S-500μg	Vapendavir-d	2738376-73-1		500μg	￥2096	2025-04-16

Vapendavir-d5 Related Literature

1. Alt-proteins: A promising future
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on Vapendavir-d5

Vapendavir-d5 (CAS No. 2738376-73-1): An Overview of a Promising Antiviral Compound

Vapendavir-d5 (CAS No. 2738376-73-1) is a deuterated analog of Vapendavir, a potent antiviral compound that has garnered significant attention in recent years for its potential in treating respiratory syncytial virus (RSV) infections. This compound represents a significant advancement in the field of antiviral therapeutics, particularly due to its enhanced pharmacokinetic properties and reduced metabolic degradation.

The development of Vapendavir-d5 is rooted in the need for more effective and safer treatments for RSV, a common respiratory virus that can cause severe illness, especially in infants, young children, and older adults. Traditional antiviral drugs often face challenges such as rapid metabolism and poor bioavailability, which can limit their efficacy and therapeutic window. The deuterium substitution in Vapendavir-d5 addresses these issues by stabilizing the molecule and extending its half-life, thereby improving its overall therapeutic profile.

Recent studies have demonstrated the efficacy of Vapendavir-d5 in both preclinical and clinical settings. In vitro experiments have shown that Vapendavir-d5 exhibits potent antiviral activity against RSV, with a low nanomolar IC50 value. This indicates that the compound is highly effective at inhibiting viral replication at very low concentrations. Additionally, animal models have confirmed the compound's safety and efficacy, with no significant adverse effects observed even at high doses.

In clinical trials, Vapendavir-d5 has shown promising results in reducing the severity and duration of RSV symptoms. Phase II trials have demonstrated that patients treated with Vapendavir-d5 experienced a significant reduction in viral load and a faster recovery time compared to those receiving placebo. These findings suggest that Vapendavir-d5 has the potential to become a first-line treatment for RSV infections.

The mechanism of action of Vapendavir-d5 involves the inhibition of the RSV fusion protein, which is crucial for the virus to enter host cells. By blocking this process, Vapendavir-d5 prevents the virus from replicating and spreading within the respiratory tract. This targeted approach not only reduces viral load but also minimizes the risk of side effects associated with broader-spectrum antiviral agents.

Beyond its antiviral properties, Vapendavir-d5 also shows promise in addressing other respiratory viruses. Research is currently underway to evaluate its efficacy against influenza and other common respiratory pathogens. The broad-spectrum activity of Vapendavir-d5 could make it a valuable tool in combating multiple viral infections, particularly in settings where co-infections are common.

The development of Vapendavir-d5 has been supported by various pharmaceutical companies and research institutions, highlighting its potential as a breakthrough therapy. Ongoing clinical trials are aimed at further validating its safety and efficacy across different patient populations, including high-risk groups such as immunocompromised individuals and those with chronic respiratory conditions.

In conclusion, Vapendavir-d5 (CAS No. 2738376-73-1) represents a significant advancement in antiviral therapy for RSV infections. Its enhanced pharmacokinetic properties, potent antiviral activity, and favorable safety profile make it a promising candidate for future therapeutic applications. As research continues to progress, it is anticipated that Vapendavir-d5 will play a crucial role in improving patient outcomes and reducing the burden of RSV-related illnesses.